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Compound of Interest

Compound Name:
4-Ethoxycarbonyl-3-

methoxyphenylboronic acid

Cat. No.: B1451127 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Ethoxycarbonyl-3-
methoxyphenylboronic acid

Foreword: A Proactive Approach to Chemical Safety
In the landscape of drug discovery and synthetic chemistry, we frequently encounter novel or

less-common reagents for which comprehensive safety data is not readily available. 4-
Ethoxycarbonyl-3-methoxyphenylboronic acid (CAS No. 911312-76-0) is one such

compound. While it holds potential as a building block in complex syntheses, a thorough, peer-

reviewed toxicological profile and a detailed Safety Data Sheet (SDS) are not widely published.

This guide is structured to address this data gap. As scientists, our commitment to safety

compels us to operate with a proactive and informed level of caution. Therefore, this document

synthesizes information from the well-established safety profiles of structurally similar

arylboronic acids to build an inferred safety and handling protocol. The core principle is to treat

this compound with the caution merited by its chemical class, assuming it possesses the

hazards of its nearest analogs until specific data proves otherwise. This approach ensures a

robust margin of safety for all laboratory personnel.
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Understanding a compound's basic identity is the foundation of a reliable safety assessment.

Property Value Source

IUPAC Name
(4-ethoxycarbonyl-3-

methoxyphenyl)boronic acid
[1]

CAS Number 911312-76-0 [1]

Molecular Formula C₁₀H₁₃BO₅ [1]

Molecular Weight 224.02 g/mol [1]

Appearance
Assumed to be a solid powder,

typical for this class.

Expert Insight: The Nature of Arylboronic Acids Arylboronic acids are mainstays in modern

organic chemistry, particularly in palladium-catalyzed Suzuki-Miyaura cross-coupling

reactions[2]. However, they are not without their inherent stability challenges. Researchers

must be aware that these compounds can exist as a mixture of the free acid and its cyclic

anhydride, known as a boroxine[3]. They can also be susceptible to protodeboronation, a

decomposition pathway where the carbon-boron bond is cleaved[4][5]. This instability can be

influenced by heat, base, and moisture, underscoring the need for precise storage and

handling protocols[6].

Inferred Hazard Identification and Classification
In the absence of specific data for CAS 911312-76-0[1][7], we infer its hazard profile from

closely related analogs like 4-Methoxycarbonylphenylboronic acid and 4-Methoxyphenylboronic

acid. The GHS classifications for these compounds are consistent and provide a reliable

baseline for safe handling.
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Hazard Class &
Category

Hazard Statement GHS Pictogram
Basis for Inference
(Analog
Compounds)

Skin Corrosion /

Irritation, Category 2

H315: Causes skin

irritation
Irritant

4-

Methoxyphenylboronic

acid[8][9], 2-Fluoro-3-

Methoxyphenylboronic

Acid[10]

Serious Eye Damage /

Eye Irritation,

Category 2A

H319: Causes serious

eye irritation
Irritant

4-

Methoxyphenylboronic

acid[8][9], 2-Fluoro-3-

Methoxyphenylboronic

Acid[10]

Specific Target Organ

Toxicity — Single

Exposure, Category 3

(Respiratory Irritation)

H335: May cause

respiratory irritation
Irritant

4-

Methoxyphenylboronic

acid[8][9][11], 2-

Fluoro-3-

Methoxyphenylboronic

Acid[10]

Acute Toxicity, Oral,

Category 3

H301: Toxic if

swallowed
Toxic

4-Methoxycarbonyl-3-

methoxyphenylboronic

acid

Trustworthiness through Causality: The boronic acid functional group, coupled with the

aromatic ring system, is responsible for these irritant effects. The fine, powder-like nature of

these solids increases the risk of aerosolization, leading to respiratory tract irritation upon

inhalation. Direct contact with skin or mucous membranes (like the eyes) can lead to localized

irritation. Therefore, it is scientifically sound to assume 4-Ethoxycarbonyl-3-
methoxyphenylboronic acid presents, at minimum, these same hazards.

Exposure Controls and Personal Protective
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A multi-layered PPE strategy is non-negotiable to prevent exposure. Engineering controls form

the first line of defense, supplemented by individual protective equipment.

Engineering Controls:

Chemical Fume Hood: All handling of the solid compound and preparation of its solutions

must be conducted within a certified chemical fume hood to control airborne dust and

vapors[12][13].

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

and unobstructed near the workstation[14][15][16].

Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting chemical safety

goggles. A face shield is

required when there is a

significant risk of splashing.

Protects eyes from airborne

dust particles and splashes,

which are presumed to cause

serious irritation[9][14][17].

Hand Protection

Chemically resistant nitrile or

butyl rubber gloves. Inspect for

integrity before each use.

Prevents skin contact, which is

presumed to cause irritation.

Contaminated gloves must be

changed immediately[9][15]

[17].

Body Protection

A flame-resistant laboratory

coat, fully buttoned. Long

pants and closed-toe shoes

are mandatory.

Protects skin on the arms and

body from accidental spills and

contact[15].

Respiratory Protection

For handling small quantities in

a fume hood, respiratory

protection may not be

necessary. If dust is generated

or engineering controls are

insufficient, a NIOSH-approved

N95 dust mask or a respirator

with appropriate cartridges for

organic vapors and

particulates should be used.

Prevents inhalation of the

powder, which is presumed to

cause respiratory tract

irritation[10][15][17].

Safe Handling and Experimental Workflow
Adherence to a strict, logical workflow is paramount for mitigating risks during experimentation.

The following protocol is designed as a self-validating system, where each step reinforces a

state of safety.

Step-by-Step Handling Protocol:

Preparation:
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Verify the functionality of the chemical fume hood, eyewash, and safety shower.

Clear the workspace of any unnecessary clutter.

Assemble all necessary equipment (spatulas, glassware, etc.) and reagents. .

Donning PPE:

Put on all required PPE as outlined in the table above before entering the area where the

chemical is stored or handled. .

Chemical Handling:

Perform all manipulations within the fume hood.

Keep the container tightly closed when not in use to prevent moisture absorption and

decomposition[12][15].

When transferring the solid, use a spatula and gentle motions to avoid generating

dust[15].

If making a solution, add the solid slowly to the solvent. .

Post-Handling:

Tightly seal the reagent container and return it to its designated storage location.

Decontaminate the work area and any equipment used.

Carefully remove PPE, avoiding contact with potentially contaminated outer surfaces.

Wash hands thoroughly with soap and water after handling is complete, even if gloves

were worn[15].

Workflow Visualization:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butylsulfinyl_phenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Donning PPE

3. Chemical Handling (in Fume Hood)

4. Post-Handling & Cleanup

Verify Fume Hood & Safety Stations

Clear Workspace

Assemble Equipment

Put on Full, Inspected PPE

Transfer Solid Carefully
(Avoid Dust)

Keep Container Sealed Prepare Solutions

Store Chemical Properly

Decontaminate Area & Equipment

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: Standard operational workflow for handling 4-Ethoxycarbonyl-3-
methoxyphenylboronic acid.

Emergency Procedures
Rapid and correct response to an exposure or spill is critical.

First-Aid Measures: These measures are based on protocols for analogous irritating

compounds[9][11][16].

Exposure Route First-Aid Protocol

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult or stops, provide

artificial respiration. Seek immediate medical

attention.

Skin Contact

Remove all contaminated clothing. Immediately

wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response Protocol: In the event of a spill, a calm and methodical response is essential.
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Spill Occurs

Evacuate Non-Essential Personnel

Don Appropriate PPE
(incl. Respirator)

Ensure Area is Ventilated
(Use Fume Hood)

Contain Spill with Inert Absorbent
(e.g., Vermiculite, Sand)

Carefully Scoop Material into
a Labeled Hazardous Waste Container

Decontaminate Spill Area

Report Incident to Safety Officer

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Storage, Stability, and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area[12][16].

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases[13][18][19].

The inherent instability of some boronic acids suggests that long-term storage should be

monitored, and the material should be re-analyzed for purity if stored for extended periods[6].

Disposal:

All waste generated, including contaminated PPE, absorbent materials from spills, and

empty containers, must be treated as hazardous chemical waste[7][14].

Dispose of waste through a licensed chemical destruction facility in accordance with all local,

state, and federal regulations. Do not discharge to sewer systems[7][13].

Toxicological Considerations for Drug Development
While specific toxicological data for 4-Ethoxycarbonyl-3-methoxyphenylboronic acid is

unavailable, the broader class of arylboronic acids has come under scrutiny as potential

genotoxic impurities (PGIs) in active pharmaceutical ingredients (APIs)[20].

Senior Scientist's Perspective: For professionals in drug development, any unreacted starting

material or related impurity that could carry over into the final API is a significant concern.

Arylboronic acids have been found to be weakly mutagenic in some microbial assays[20].

Therefore, from a process chemistry and regulatory standpoint, it is crucial to develop

purification strategies that can effectively remove residual 4-Ethoxycarbonyl-3-
methoxyphenylboronic acid to parts-per-million (ppm) levels. This proactive consideration

during development can prevent significant delays and challenges during regulatory filing.

Conclusion: A Commitment to Informed Caution
The safe use of 4-Ethoxycarbonyl-3-methoxyphenylboronic acid hinges on acknowledging

the current data gap and adopting a conservative safety posture based on the known hazards
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of its chemical class. All personnel must treat this compound as toxic if swallowed and as a

skin, eye, and respiratory irritant. Strict adherence to the engineering controls, PPE

requirements, and handling protocols outlined in this guide is mandatory. By integrating this

cautious, evidence-based approach into our daily laboratory practice, we uphold our primary

commitment to the health and safety of our scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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